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Compound of Interest

1-(3-lodo-4-
Compound Name:
methylphenyl)ethanone

cat. No.: B1626627

A comprehensive search for experimentally determined physical properties of 1-(3-lodo-4-
methylphenyl)ethanone (CAS Number: 135429-73-1) did not yield specific data for this
compound. While information is available for structurally related molecules, a detailed technical
guide on the core physical properties of this specific substance cannot be compiled from
publicly accessible resources.

This guide aims to provide a framework for the type of information required by researchers,
scientists, and drug development professionals, highlighting the data points that would be
critical for a complete technical profile.

Summary of Core Physical Properties

A complete understanding of a compound's physical properties is fundamental for its
application in research and development. For 1-(3-lodo-4-methylphenyl)ethanone, the
following quantitative data would be essential.
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Property Value Units
Molecular Weight 260.07 g/mol
Melting Point Data not available °C
Boiling Point Data not available °C
Density Data not available g/cm3
Solubility Data not available

Note: The molecular weight is calculated based on the chemical formula (CoHslO) and atomic
weights of the constituent elements. All other values require experimental determination.

Experimental Protocols

To ensure reproducibility and accuracy, detailed methodologies for the determination of key
physical properties are crucial. The following outlines the standard experimental protocols that
would be employed.

Melting Point Determination

The melting point of a solid crystalline substance is a critical indicator of its purity. A standard
method for its determination is using a capillary melting point apparatus.

Workflow for Melting Point Determination:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

ey T [ pree N ST [ -

Heating Source Vacuum Source

\ ﬁUCES pressure

1-(3-Iodo-4-methylphenyl)ethanone
in distillation flask

éleated by \{s‘heated by

Thermometer vapor

ravels to

Condenser

ondenses into

Collection Flask

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Solvent
(e.g., Water, Ethanol, DMSO)

1-(3-lodo-4-methylphenyl)ethanone

Mixing & Equilibration

Analysis of Saturated Solution
(e.g., HPLC, UV-Vis)

Quantitative Solubility Value
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 To cite this document: BenchChem. [In-depth Technical Guide: Physical Properties of 1-(3-
lodo-4-methylphenyl)ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626627#physical-properties-of-1-3-iodo-4-
methylphenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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